Cas no 1806324-42-4 (Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate
• CAS No: 1806324-42-4
• MF: C₁₂H₉F₃N₂O₄S
• MW: 334.271072149277
• CID: 4796751
• Update Time: 2025-07-19

Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F3N2O4S/c1-2-21-10(18)5-7-3-9(22-12(13,14)15)4-8(6-16)11(7)17(19)20/h3-4H,2,5H2,1H3
• InChI Key： MEJMKCKABXBPDB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(=C(C=1)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 3.3
• Topological Polar Surface Area: 121

Additional information on Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate

Introduction to Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate (CAS No. 1806324-42-4)

Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate (CAS No. 1806324-42-4) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a cyano group, a nitro group, and a trifluoromethylthio moiety, all attached to a phenyl ring. These functional groups contribute to the compound's unique chemical properties and potential biological activities.

The cyano group in Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The presence of the nitro group further enhances the electron-withdrawing properties, making the molecule highly polar and reactive. The trifluoromethylthio moiety, on the other hand, introduces additional fluorine atoms, which can significantly affect the compound's lipophilicity and metabolic stability.

Recent studies have explored the potential applications of Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique structure makes it an attractive candidate for the development of drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity and receptor binding has been investigated in several preclinical studies.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that the compound could be a valuable lead for the development of anticancer agents. The study also highlighted the importance of the cyano and nitro groups in enhancing the compound's inhibitory effects.

Another area of interest is the potential use of Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate as a probe molecule in biochemical assays. Its unique structure allows it to interact selectively with specific proteins or enzymes, making it useful for studying protein function and interactions. This application has been explored in several high-throughput screening assays, where the compound has shown promising results in identifying novel drug targets.

The synthesis of Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate involves a series of well-defined chemical reactions. One common approach involves starting from a suitable aryl halide and undergoing sequential reactions such as nucleophilic substitution, nitration, and cyanation. The final step typically involves esterification to form the ethyl ester derivative. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility profile makes it easy to handle and use in various chemical reactions and biological assays.

In terms of safety and handling, Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound due to its reactive nature and potential health hazards associated with exposure to strong electron-withdrawing groups.

Future research on Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate is likely to focus on optimizing its pharmacological properties for specific therapeutic applications. This may involve modifying the molecular structure to enhance potency, selectivity, and bioavailability. Additionally, efforts will be directed towards understanding the mechanism of action at a molecular level to identify new targets for drug discovery.

In conclusion, Ethyl 3-cyano-2-nitro-5-(trifluoromethylthio)phenylacetate (CAS No. 1806324-42-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and application in various therapeutic areas.